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Introduction

TH10785 is a novel small-molecule activator of 8-oxoguanine DNA glycosylase 1 (OGG1), a
key enzyme in the base excision repair (BER) pathway responsible for excising the
premutagenic lesion 8-oxoguanine (8-oxoG) from DNA.[1][2][3][4] Unlike conventional
approaches that focus on inhibiting DNA repair, TH10785 enhances the repair of oxidative DNA
damage.[5] Mechanistically, TH10785 binds to the active site of OGG1, interacting with
phenylalanine-319 and glycine-42.[1][2] This interaction not only increases the enzymatic
activity of OGG1 by up to 10-fold but also confers a novel 3,0-lyase function.[1][3][4] This alters
the canonical BER pathway, creating a dependency on polynucleotide kinase phosphatase
(PNKP1) for the completion of repair, rather than the typical reliance on APEL1.[1][3] The ability
of TH10785 to modulate the DNA repair process presents a unique opportunity for therapeutic
applications in diseases associated with high levels of oxidative stress, such as cancer,
neurodegenerative disorders, and inflammatory diseases.[5][6] These application notes provide
detailed protocols for the use of TH10785 in high-throughput screening (HTS) assays to
identify and characterize modulators of oxidative DNA repair.

Data Presentation
Table 1: In Vitro Activity of TH10785 on OGG1
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Table 2: Cellular Effects of TH10785
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Signaling Pathway

The following diagram illustrates the modified Base Excision Repair pathway upon activation of
OGG1 by TH10785.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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